5-Cyclopropoxy-6-nitronicotinaldehyde
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Description
5-Cyclopropoxy-6-nitronicotinaldehyde is a pyridine derivative characterized by a cyclopropoxy substituent at position 5, a nitro group at position 6, and an aldehyde functional group at position 3 of the pyridine ring. Its molecular formula is C₁₀H₈N₂O₄, with a molecular weight of 220.18 g/mol.
Properties
Molecular Formula |
C9H8N2O4 |
|---|---|
Molecular Weight |
208.17 g/mol |
IUPAC Name |
5-cyclopropyloxy-6-nitropyridine-3-carbaldehyde |
InChI |
InChI=1S/C9H8N2O4/c12-5-6-3-8(15-7-1-2-7)9(10-4-6)11(13)14/h3-5,7H,1-2H2 |
InChI Key |
NNMKMJZLYDGOQI-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(N=CC(=C2)C=O)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
Industrial Production Methods
Industrial production methods for 5-Cyclopropoxy-6-nitronicotinaldehyde are not well-documented in the literature. it is likely that similar synthetic routes are scaled up for industrial production, with optimizations for yield and purity.
Chemical Reactions Analysis
Types of Reactions
5-Cyclopropoxy-6-nitronicotinaldehyde can undergo various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to a carboxylic acid.
Reduction: The nitro group can be reduced to an amine.
Substitution: The cyclopropoxy group can be substituted with other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Common reducing agents include hydrogen gas (H2) with a palladium catalyst (Pd/C) and iron (Fe) with hydrochloric acid (HCl).
Substitution: Common reagents for substitution reactions include alkyl halides and strong bases like sodium hydride (NaH).
Major Products
Oxidation: 5-Cyclopropoxy-6-nitronicotinic acid.
Reduction: 5-Cyclopropoxy-6-aminonicotinaldehyde.
Substitution: Various substituted derivatives depending on the reagents used.
Scientific Research Applications
5-Cyclopropoxy-6-nitronicotinaldehyde has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 5-Cyclopropoxy-6-nitronicotinaldehyde involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The cyclopropoxy group may also play a role in modulating the compound’s reactivity and interactions with biomolecules .
Comparison with Similar Compounds
Key Observations :
- Cyclopropoxy’s electron-donating effect may slightly raise the C=O IR stretch frequency compared to pyridone derivatives .
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